2-Decanone-9,9,10,10,10 -d5

Specification

• Molecular Formula: C10H15D5O
• Molecular Weight: 161.3

Introduction

Chemical Structure and Properties

2-Decanone-9,9,10,10,10-d5 (C₁₀H₁₅D₅O) is a deuterated derivative of 2-decanone (C₁₀H₂₀O), where five hydrogen atoms are replaced by deuterium (D) at positions 9, 9, 10, 10, and 10. This substitution occurs on the terminal methyl group of the decanone chain, leaving the carbonyl group (C=O) intact.

Key Properties

Property	Value (2-Decanone-9,9,10,10,10-d5)
Molecular Formula	C₁₀H₁₅D₅O
Molecular Weight	161.300 g/mol
CAS Number	3028869-23-7
Density	~0.825 g/mL (at 25°C)
Boiling Point	~211°C (non-deuterated analog)
LogP (Octanol-Water)	~3.63 (non-deuterated analog)

The deuterium labeling minimally affects the compound’s physical properties but provides a distinct isotopic signature for analytical differentiation.

Parameter	Non-Deuterated 2-Decanone	Deuterated 2-Decanone-9,9,10,10,10-d5
Precursor	2-Decanol, oxidizing agents	Deuterated 2-decanol, D₂O
Oxidizing Agent	KMnO₄, CrO₃	Deuterated oxidizing agents
Purification	Distillation, GC fractionation	Deuterium-specific chromatography

Applications in Analytical Chemistry

2-Decanone-9,9,10,10,10-d5 serves as an internal standard in GC/MS and NMR workflows to account for matrix effects, instrument variability, and ion suppression.

Role in GC/MS Analysis

• Quantification: Deuterated standards enable precise quantification of non-deuterated 2-decanone in complex matrices (e.g., biological samples, environmental extracts).

• Isotope Dilution: Used in methods like EPA 1625B for semivolatile organic compound analysis, where labeled compounds are spiked into samples to correct recovery losses.

Case Study: Flavor Profiling

In a study analyzing refill solutions for electronic cigarettes, 2-alkanones (C₄–C₁₀) were used as internal standards to normalize signal suppression in GC/MS. Deuterated analogs like 2-decanone-d5 would enhance this approach by reducing co-elution interference.

Metabolic and Biological Relevance

While 2-decanone itself is linked to human diseases (e.g., nonalcoholic fatty liver disease), its deuterated form is primarily a research tool. Potential applications include:

• Metabolic Tracing:

  • Tracking ketone metabolism in vivo using deuterium labeling to study pathways involving β-oxidation or ketogenesis.

• Stable Isotope-Labeled Kinetics (SILK):

  • Quantifying enzyme kinetics (e.g., ketone reductases) using deuterated substrates to measure reaction rates.

Research Gaps and Future Directions

• Synthetic Optimization: Development of scalable methods for deuterium labeling at specific positions.

• Biological Studies: Exploration of deuterated ketones in metabolic disorder models (e.g., celiac disease).